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An In-depth Exploration of the Structure, Properties, Synthesis, and Applications of a Versatile
Organosilane

Foreword

In the landscape of modern chemical synthesis and materials science, organosilanes represent
a cornerstone class of compounds, offering a unique blend of organic reactivity and inorganic
stability. Among these, Methoxy-dimethyl-propylsilane emerges as a molecule of significant
interest to researchers, scientists, and drug development professionals. Its distinct molecular
architecture, featuring a reactive methoxy group tethered to a silicon atom bearing both methyl
and propyl substituents, endows it with a versatile chemical profile. This guide provides a
comprehensive technical overview of Methoxy-dimethyl-propylsilane, delving into its core
structural features, spectroscopic signature, synthetic methodologies, and its burgeoning
applications in advanced scientific domains. As a Senior Application Scientist, the following
narrative is constructed to bridge fundamental chemical principles with practical, field-proven
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insights, ensuring a self-validating and authoritative resource for the discerning scientific
audience.

Molecular Structure and Physicochemical
Properties

Methoxy-dimethyl-propylsilane, identified by the CAS number 18182-14-4, possesses the
molecular formula C6H160Si.[1][2][3] This formula corresponds to a molecular weight of
132.28 g/mol .[2][4] At its core, the molecule features a central silicon atom bonded to four
distinct substituents: a methoxy group (-OCH3), two methyl groups (-CH3), and a propyl group
(-CH2CH2CH3).

Table 1: Physicochemical Properties of Methoxy-dimethyl-propylsilane

Property Value Reference(s)
CAS Number 18182-14-4 [1][2][3]
Molecular Formula C6H160Si [2][4]
Molecular Weight 132.28 g/mol [2][4]

Boiling Point 111 °C [4]

Density 0.787 g/mL [4]
Appearance Colorless liquid [2][3]
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The tetrahedral arrangement of these groups around the silicon atom dictates the molecule's
three-dimensional conformation and its subsequent reactivity. The silicon-oxygen bond is a key
feature, rendering the methoxy group susceptible to hydrolysis, a characteristic reaction of
alkoxysilanes. The non-polar propyl and methyl groups contribute to the compound's overall
lipophilicity.

Figure 1: 2D structural representation of Methoxy-dimethyl-propylsilane.
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Spectroscopic Characterization

The elucidation of the structure of Methoxy-dimethyl-propylsilane is unequivocally confirmed
through a combination of spectroscopic techniques. Each method provides unique insights into
the molecular framework.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum of Methoxy-dimethyl-propylsilane is expected to
exhibit distinct signals corresponding to the different proton environments. The methoxy
protons (-OCHS3) would appear as a singlet, typically in the range of 3.5-4.0 ppm. The two
methyl groups attached to the silicon atom are chemically equivalent and would present as a
single sharp singlet at a significantly upfield region, generally between 0.0 and 0.5 ppm, due
to the electropositive nature of silicon. The propyl group would show a more complex pattern:
a triplet for the terminal methyl protons (-CH3), a multiplet (sextet) for the central methylene
protons (-CH2-), and another triplet for the methylene protons adjacent to the silicon atom (-
Si-CH2-). The chemical shift of these propyl protons would be influenced by their proximity to
the silicon atom.

e 13C NMR: The carbon-13 NMR spectrum would display four distinct signals. The carbon of
the methoxy group would resonate in the region of 50-60 ppm. The two equivalent methyl
carbons attached to silicon would appear as a single peak in the upfield region, typically
between -5 and 5 ppm. The three carbons of the propyl group would each give a separate
signal, with the carbon directly bonded to silicon appearing at a lower chemical shift
compared to the other two carbons in the alkyl chain.

e 29Si NMR: Silicon-29 NMR spectroscopy provides direct information about the silicon
environment. For Methoxy-dimethyl-propylsilane, a single resonance is expected, and its
chemical shift would be indicative of a silicon atom bonded to one oxygen and three carbon
atoms.

Mass Spectrometry (MS)

Electron ionization mass spectrometry (EI-MS) of Methoxy-dimethyl-propylsilane would likely
show a molecular ion peak (M+) corresponding to its molecular weight. The fragmentation
pattern would be a key identifier. Common fragmentation pathways for organosilanes include
the loss of alkyl or alkoxy groups. Expected fragments would include ions resulting from the
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loss of a methyl radical ([M-15]+), a propyl radical ([M-43]+), and a methoxy radical ([M-31]+).
The base peak is often the [M-15]+ ion due to the relative stability of the resulting silicon-
centered cation.

Infrared (IR) Spectroscopy

The infrared spectrum of Methoxy-dimethyl-propylsilane would exhibit characteristic
absorption bands that confirm the presence of its functional groups. Key absorptions would
include:

Si-O-C stretching: A strong band typically observed in the 1080-1100 cm~1 region.

C-H stretching (alkyl): Multiple bands in the 2850-2960 cm~! range.

Si-C stretching: Bands in the 750-850 cm~1 region, often characteristic of the Si-(CH3)2
group.

CHS3 bending: Absorptions around 1460 cm~t and 1375 cm™1.

Synthesis and Reactivity
Synthetic Methodologies

The synthesis of Methoxy-dimethyl-propylsilane can be achieved through several
established routes in organosilicon chemistry. A common and efficient method involves the
reaction of a corresponding chlorosilane with methanol.

Experimental Protocol: Synthesis via Methanolysis of Chloro-dimethyl-propylsilane

» Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic
stirrer, a dropping funnel, and a condenser connected to a nitrogen inlet is charged with
chloro-dimethyl-propylsilane in an anhydrous, non-polar solvent such as hexane or toluene.

o Reagent Addition: A stoichiometric amount of anhydrous methanol, often in the presence of a
tertiary amine base like triethylamine or pyridine to act as an HCI scavenger, is added
dropwise to the stirred solution of the chlorosilane at 0 °C.
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e Reaction Progression: After the addition is complete, the reaction mixture is allowed to warm
to room temperature and stirred for several hours to ensure complete conversion. The
progress of the reaction can be monitored by techniques such as gas chromatography (GC)

or thin-layer chromatography (TLC).

o Work-up and Purification: The reaction mixture is filtered to remove the precipitated amine
hydrochloride salt. The filtrate is then washed with water to remove any remaining salts and
dried over an anhydrous drying agent (e.g., MgSO4 or Na2S04). The solvent is removed
under reduced pressure, and the crude product is purified by fractional distillation to yield
pure Methoxy-dimethyl-propylsilane.

Chloro-dimethyl-propylsilane
(CH3)2(CH3CH2CH2)SiCl + Methanol

%
Methanol
(CH30H)
[ Base ]
(e.g., Triethylamine) Criethylammonium chIorid(i

((C2H5)3NH+Cl-)

Click to download full resolution via product page

Figure 2: Synthesis of Methoxy-dimethyl-propylsilane.

Chemical Reactivity

The reactivity of Methoxy-dimethyl-propylsilane is primarily governed by the Si-O bond. As a
typical alkoxysilane, it undergoes hydrolysis in the presence of water, which can be catalyzed
by either acid or base. This reaction leads to the formation of a silanol (dimethyl-propyl-silanol)
and methanol. The resulting silanol is often unstable and can undergo self-condensation to
form a disiloxane. This hydrolytic instability is a critical consideration in its handling and
application.

The compound can also participate in transesterification reactions with other alcohols, leading
to the exchange of the methoxy group. Under appropriate conditions, the Si-C bonds can be
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cleaved, although this generally requires more forcing conditions.

Applications in Research and Development

The unique structural attributes of Methoxy-dimethyl-propylsilane make it a valuable tool in
various scientific and technological fields, particularly for researchers and professionals in drug
development.

Surface Modification of Drug Delivery Systems

A significant application of alkoxysilanes lies in the surface functionalization of drug carriers
such as silica nanoparticles, quantum dots, and other inorganic nanomaterials. The methoxy
group of Methoxy-dimethyl-propylsilane can react with surface hydroxyl groups on these
materials, forming stable covalent bonds. This process allows for the introduction of propyl and
dimethylsilyl functionalities onto the surface, thereby modifying its properties. For instance,
increasing the hydrophobicity of a drug carrier can enhance its loading capacity for lipophilic
drugs and influence its interaction with biological membranes.[5]

Silyl Ethers as Protecting Groups and Prodrug Linkers

Silyl ethers are widely employed as protecting groups for hydroxyl functionalities in complex
organic synthesis, a common practice in the development of active pharmaceutical ingredients
(APIs).[6] While Methoxy-dimethyl-propylsilane itself is not a silylating agent, its derivatives
can be. More directly, the principles of silyl ether chemistry are highly relevant to drug delivery.
Silyl ethers can be used as acid-sensitive linkers to create prodrugs.[7][8] A drug molecule
containing a hydroxyl group can be attached to a silyl ether moiety. In the acidic environment of
a tumor or within the endosomes of cells, the silyl ether linkage can be cleaved, releasing the
active drug in a targeted manner.[7] The rate of this release can be tuned by modifying the
steric and electronic properties of the substituents on the silicon atom.[7][8]

Intermediate in the Synthesis of Complex Molecules

Methoxy-dimethyl-propylsilane can serve as a versatile chemical intermediate in the
synthesis of more complex organosilicon compounds and other organic molecules.[9][10][11]
Its reactivity allows for its incorporation into larger molecular frameworks, providing a means to
introduce a dimethyl-propylsilyl group. This can be advantageous for altering the solubility,
stability, and biological activity of a target molecule.
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Conclusion

Methoxy-dimethyl-propylsilane stands as a valuable and versatile compound for the
scientific community. Its well-defined structure, characterized by a reactive methoxy group and
tunable alkyl substituents on a central silicon atom, provides a powerful tool for a range of
applications. From the fundamental modification of surfaces to enhance drug delivery to its role
as a key intermediate in complex organic synthesis, this organosilane offers significant
potential for innovation. A thorough understanding of its spectroscopic properties, synthetic
routes, and chemical reactivity, as detailed in this guide, is paramount for its effective and safe
utilization in the laboratory and beyond. As research in materials science and drug
development continues to advance, the importance of such well-characterized and versatile
chemical entities will undoubtedly continue to grow.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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